Cas no 2229515-16-4 (3-{5-chloro-2-(difluoromethoxy)phenylmethyl}azetidine)

3-{5-Chloro-2-(difluoromethoxy)phenylmethyl}azetidine is a specialized azetidine derivative featuring a chloro-substituted phenyl ring and a difluoromethoxy functional group. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural properties, which may enhance binding affinity and metabolic stability. The azetidine ring provides conformational rigidity, while the difluoromethoxy group can influence electronic and steric interactions, potentially improving bioactivity. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in the development of novel bioactive molecules. The compound's well-defined structure and purity ensure reproducibility in research applications.
3-{5-chloro-2-(difluoromethoxy)phenylmethyl}azetidine structure
2229515-16-4 structure
Product Name:3-{5-chloro-2-(difluoromethoxy)phenylmethyl}azetidine
CAS No:2229515-16-4
MF:C11H12ClF2NO
MW:247.668889045715
CID:6240886
PubChem ID:165865249
Update Time:2025-06-15

3-{5-chloro-2-(difluoromethoxy)phenylmethyl}azetidine Chemical and Physical Properties

Names and Identifiers

    • 3-{5-chloro-2-(difluoromethoxy)phenylmethyl}azetidine
    • 3-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}azetidine
    • 2229515-16-4
    • EN300-1957181
    • Inchi: 1S/C11H12ClF2NO/c12-9-1-2-10(16-11(13)14)8(4-9)3-7-5-15-6-7/h1-2,4,7,11,15H,3,5-6H2
    • InChI Key: ZOOOXMIGOUJZKT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)CC1CNC1)OC(F)F

Computed Properties

  • Exact Mass: 247.0575480g/mol
  • Monoisotopic Mass: 247.0575480g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 21.3Ų

3-{5-chloro-2-(difluoromethoxy)phenylmethyl}azetidine Pricemore >>

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Additional information on 3-{5-chloro-2-(difluoromethoxy)phenylmethyl}azetidine

Comprehensive Overview of 3-{5-chloro-2-(difluoromethoxy)phenylmethyl}azetidine (CAS No. 2229515-16-4)

3-{5-chloro-2-(difluoromethoxy)phenylmethyl}azetidine (CAS No. 2229515-16-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique azetidine ring and difluoromethoxy substituent, exhibits promising potential in drug discovery and material science. Its molecular structure, featuring a chlorophenyl group, contributes to its versatility in synthetic applications. Researchers are increasingly exploring its role in modulating biological targets, particularly in the development of novel therapeutics.

The growing interest in CAS No. 2229515-16-4 aligns with the broader trend of optimizing small-molecule scaffolds for enhanced bioavailability and target specificity. In recent years, the demand for fluorinated compounds like this one has surged due to their metabolic stability and lipophilicity, which are critical for drug design. The difluoromethoxy moiety, in particular, is a hotspot in medicinal chemistry, as it often improves pharmacokinetic properties. This compound’s relevance is further highlighted by its potential applications in addressing unmet medical needs, such as central nervous system (CNS) disorders and inflammatory diseases.

From a synthetic perspective, 3-{5-chloro-2-(difluoromethoxy)phenylmethyl}azetidine exemplifies the convergence of green chemistry and high-efficiency catalysis. Innovations in C-H activation and cross-coupling reactions have streamlined its production, reducing waste and energy consumption. These advancements resonate with the global push for sustainable chemical manufacturing, a topic frequently searched in academic and industrial circles. Moreover, the compound’s azetidine core is a subject of interest for its conformational rigidity, which can enhance binding affinity in drug-receptor interactions.

In the context of AI-driven drug discovery, CAS No. 2229515-16-4 has emerged as a candidate for virtual screening and machine learning-based optimization. Computational tools are being leveraged to predict its interactions with biological targets, accelerating the identification of lead compounds. This aligns with the rising popularity of digital chemistry platforms and cheminformatics, which are transforming traditional R&D workflows. Researchers are also investigating its potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality.

The safety and regulatory profile of 3-{5-chloro-2-(difluoromethoxy)phenylmethyl}azetidine is another area of scrutiny. While not classified as a hazardous substance, its handling requires adherence to standard laboratory protocols. Environmental persistence and biodegradability are also being evaluated to ensure compliance with REACH and other global regulations. These considerations are critical for industries aiming to align with ESG (Environmental, Social, and Governance) principles, a trending topic among stakeholders.

In summary, 3-{5-chloro-2-(difluoromethoxy)phenylmethyl}azetidine (CAS No. 2229515-16-4) represents a compelling case study in modern chemical innovation. Its structural features, combined with its applicability in drug development and sustainable chemistry, make it a compound of enduring relevance. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.

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